Cas no 896318-56-2 (N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide)

• Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide
• CAS No: 896318-56-2
• MF: C₂₁H₁₈Cl₂N₂O₄S₂
• MW: 497.414620876312
• CID: 5894693
• PubChem ID: 16032110
• Update Time: 2025-07-01

N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-
• MFCD07645851
• N1-(4-chlorobenzyl)-N2-(2-((4-chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)oxalamide
• G856-4404
• AKOS002055569
• NCGC00136157-01
• N-[(4-chlorophenyl)methyl]-N'-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide
• N-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N'-[(4-chlorophenyl)methyl]ethanediamide
• N-(4-chlorobenzyl)-N'-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]ethanediamide
• CHEMBL1396520
• F2570-0330
• 896318-56-2
• AKOS021718922
• HMS1903G05
• N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide

• Inchi： 1S/C21H18Cl2N2O4S2/c22-15-5-3-14(4-6-15)12-24-20(26)21(27)25-13-19(18-2-1-11-30-18)31(28,29)17-9-7-16(23)8-10-17/h1-11,19H,12-13H2,(H,24,26)(H,25,27)
• InChI Key： NLKFEHKPNRHZDY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 496.0085048g/mol
• Monoisotopic Mass: 496.0085048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• pka: 11.44±0.46(Predicted)

Additional information on N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide

N-2-(4-Chlorobenzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Chlorophenyl)Methylethanediamide: A Comprehensive Overview

The compound N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide, identified by the CAS number 896318-56-2, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, electronic materials, and advanced polymer systems.

The molecular structure of this compound is characterized by the presence of a sulfonyl group attached to a chlorobenzene ring, which introduces strong electron-withdrawing effects. This feature enhances the compound's stability and reactivity under specific conditions. Additionally, the inclusion of a thiophene moiety at the ethyl position imparts aromaticity and contributes to its electronic properties, making it a valuable component in designing functional materials.

Recent studies have highlighted the importance of such compounds in the development of advanced pharmaceuticals. The sulfonyl group is known to enhance bioavailability and pharmacokinetic properties, while the thiophene ring can serve as a scaffold for attaching various bioactive groups. These attributes make this compound a potential candidate for designing drugs targeting specific biological pathways or diseases.

In the realm of materials science, this compound has shown promise as a precursor for synthesizing high-performance polymers and organic semiconductors. The combination of electron-withdrawing and aromatic groups allows for fine-tuning of the material's electronic properties, which is crucial for applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for both academic research and industrial applications.

From an environmental perspective, understanding the ecological impact of this compound is essential. Studies have shown that its degradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a significant role in its breakdown under aerobic conditions. This knowledge is critical for assessing its environmental fate and ensuring sustainable practices during its production and use.

In conclusion, the compound N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-chlorophenyl)methylethanediamide represents a versatile building block with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application studies, underscore its importance as a valuable tool in modern chemistry.